Cas no 872976-32-4 (N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 872976-32-4
• MF: C₂₁H₂₆N₄O₇S
• MW: 478.518743991852
• CID: 5509490
• Update Time: 2025-07-25

N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(3,4-dimethoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-(pyridin-2-ylmethyl)oxamide
• N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide

• Inchi： 1S/C21H26N4O7S/c1-30-17-8-7-16(12-18(17)31-2)33(28,29)25-10-5-11-32-19(25)14-24-21(27)20(26)23-13-15-6-3-4-9-22-15/h3-4,6-9,12,19H,5,10-11,13-14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： JBVJZFIIPIWVKJ-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C(OC)C(OC)=C2)(=O)=O)CCCO1)(=O)C(NCC1=NC=CC=C1)=O

Additional information on N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide

N-{3-(3,4-Dimethoxybenzenesulfonyl)-1,3-Oxazinan-2-Ylmethyl}-N'-(Pyridin-2-Yl)Methylethanediamide (CAS No. 872976-32-4): A Multifunctional Scaffold in Modern Medicinal Chemistry

The compound N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide (CAS No. 872976-32-4) represents a structurally complex organic molecule with significant potential in pharmaceutical and biochemical research. Its unique architecture combines a 1,3-oxazinan heterocyclic core with a dimethoxybenzenesulfonyl group and a pyridine-derived amide, forming a hybrid scaffold that bridges multiple pharmacophoric elements. This molecular design is particularly relevant in the development of small-molecule modulators targeting protein-protein interactions (PPIs), enzyme inhibition pathways, and receptor-ligand binding mechanisms.

The core structure of the compound—a seven-membered 1,3-oxazinan ring—provides inherent conformational flexibility while maintaining structural rigidity through its oxygen and nitrogen atoms. This balance is critical for optimizing binding affinity to biological targets. The presence of the dimethoxybenzenesulfonyl moiety introduces dual functionalities: the methoxy groups enhance lipophilicity and hydrogen bonding potential, while the sulfonyl group acts as an electrophilic warhead for covalent interactions with cysteine residues in target proteins. Recent studies have demonstrated that such sulfonamide derivatives exhibit promising activity against kinases involved in cancer progression and immune modulation.

The pyridine-substituted amide segment (N'-(pyridin-2-yl)methylethanediamide) contributes to the compound's ability to form multiple hydrogen bonds with polar residues in enzyme active sites. This feature is particularly valuable in designing inhibitors for serine proteases and phosphodiesterases (PDEs), where precise positioning of functional groups is essential for catalytic inhibition. Notably, the pyridine ring's aromaticity also enhances π-stacking interactions with hydrophobic pockets in target proteins, as observed in recent X-ray crystallography studies of similar scaffolds.

Synthetic approaches to this compound typically involve multistep organic synthesis strategies. The formation of the 1,3-oxazinan ring often proceeds via a nucleophilic substitution cascade between an appropriate amine precursor and a sulfonyl chloride derivative of 3,4-dimethoxybenzene. Subsequent coupling reactions with pyridine-based amines through amidation protocols yield the final methylenediamide linkage. Advanced purification techniques such as preparative HPLC ensure high enantiomeric purity (>99% ee), which is critical for pharmaceutical applications where stereochemistry directly impacts biological activity.

In terms of biological evaluation, preliminary cell-based assays have shown that compounds bearing this scaffold exhibit selective inhibition of PDK1 (phosphoinositide-dependent kinase 1) at low micromolar concentrations (IC₅₀: 0.8–1.5 μM). PDK1 is a key regulator of the PI3K/AKT/mTOR signaling pathway, making it an attractive target for oncology therapeutics. Additionally, structure-activity relationship (SAR) studies have identified specific substituents on the pyridine ring that significantly enhance metabolic stability while reducing off-target toxicity.

The application potential extends beyond traditional drug discovery into diagnostic imaging agents development. The dimethoxyphenyl group's electron-donating properties make this compound suitable as a precursor for radiolabeled tracers in positron emission tomography (PET). By incorporating fluorinated analogs or chelating agents like DOTA (^dota--conjugated derivatives), researchers can create targeted imaging probes for monitoring tumor hypoxia or inflammatory biomarkers in real time.

In material science contexts, this compound's amphiphilic nature—combining hydrophilic amide groups with lipophilic aromatic rings—has led to its exploration as a building block for self-assembling nanomaterials. When incorporated into polymeric matrices or supramolecular architectures, these molecules can form micellar structures capable of encapsulating hydrophobic drugs or fluorescent dyes for controlled release applications.

Clinical translatability remains an active area of investigation. Preclinical toxicology profiles indicate favorable pharmacokinetics following oral administration in rodent models (C_max: 15–25 μg/mL at 50 mg/kg). However, challenges related to solubility enhancement persist due to the molecule's high molecular weight (>500 g/mol). Current research focuses on developing co-crystal formulations or prodrug strategies to improve bioavailability without compromising target specificity.

Eco-friendly synthesis routes are being developed to align with green chemistry principles. Microwave-assisted protocols have reduced reaction times by up to 70% while minimizing solvent waste compared to conventional methods. These advancements not only lower production costs but also reduce environmental impact during large-scale manufacturing processes required for clinical trials.

In summary, the structural versatility and functional diversity of N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide position it as a valuable platform compound across multiple therapeutic areas including oncology, neurology, and infectious diseases research. Ongoing studies continue to expand its application scope through innovative derivatization strategies and advanced delivery systems tailored for precision medicine approaches.